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Compound of Interest

Compound Name: Tetrafluorohydroquinone

Cat. No.: B1294475

A Guide for Researchers in Synthetic Chemistry and Drug Discovery

Introduction: The Strategic Value of
Tetrafluorohydroquinone in Modern Synthesis

2,3,5,6-Tetrafluorohydroquinone (TFHQ) is a highly versatile and valuable fluorinated
building block in contemporary organic synthesis.[1] Its structure, a hydroquinone core
perfluorinated on the aromatic ring, offers a unique combination of reactivity and stability.[1]
The electron-withdrawing nature of the four fluorine atoms significantly alters the electronic
properties of the benzene ring and the acidity of the hydroxyl protons compared to its non-
fluorinated analog, hydroquinone. This modification imparts unique characteristics to molecules
that incorporate the TFHQ scaffold, such as enhanced metabolic stability, increased
lipophilicity, and altered binding affinities.[1][2] These properties are of paramount importance
in the fields of drug discovery, agrochemicals, and materials science.[1][3]

This guide provides a comprehensive overview of the experimental setup for reactions
involving tetrafluorohydroquinone, intended for researchers, scientists, and drug
development professionals. The focus is on ensuring scientific integrity, safety, and
reproducibility in the laboratory.

Physicochemical Properties and Safety Data

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1294475?utm_src=pdf-interest
https://www.benchchem.com/product/b1294475?utm_src=pdf-body
https://www.benchchem.com/product/b1294475?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/tetrafluorohydroquinone-key-fluorinated-building-block-synthesis-rc
https://www.nbinno.com/article/other-organic-chemicals/tetrafluorohydroquinone-key-fluorinated-building-block-synthesis-rc
https://www.nbinno.com/article/other-organic-chemicals/tetrafluorohydroquinone-key-fluorinated-building-block-synthesis-rc
https://www.pharmacyjournal.org/archives/2025/vol7issue2/PartB/7-2-19-656.pdf
https://www.nbinno.com/article/other-organic-chemicals/tetrafluorohydroquinone-key-fluorinated-building-block-synthesis-rc
https://www.smolecule.com/products/s703543
https://www.benchchem.com/product/b1294475?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

A thorough understanding of the physical and chemical properties of a reagent is fundamental

to its safe and effective use.

Property Value Source
CAS Number 771-63-1

Molecular Formula CeH2F402 [4]
Molecular Weight 182.07 g/mol

Appearance Beige powder/solid [5]
Melting Point 172-174 °C [4]

Readily soluble in alcohol,

Solubilit
y water, and ether

[6]

Safety is paramount when handling fluorinated compounds and hydroquinone derivatives.

TFHQ is classified as a hazardous substance, and appropriate precautions must be taken.[5]
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Hazard Statement GHS Code

Precautionary
Source
Measures

Harmful if swallowed H302

Do not eat, drink or
smoke when using
this product. Wash
hands thoroughly after
handling.

Causes serious eye
H318
damage

Wear protective
gloves/protective
clothing/eye [5]
protection/face

protection.

Causes skin irritation H315

IF ON SKIN: Wash
with plenty of soap [5]
and water.

May cause respirato
_ .y. P Y H335
irritation

Use only outdoors or
in a well-ventilated [5]

area.

Essential Laboratory Safety and Handling Protocols

The handling of TFHQ requires strict adherence to safety protocols to minimize risk to

personnel and the environment. The following measures are mandatory.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are essential to protect against dust

particles and splashes.[7][8]

» Hand Protection: Nitrile rubber gloves are recommended.[5] Always inspect gloves for

integrity before use and wash hands thoroughly after removal.[9]

o Respiratory Protection: A NIOSH/MSHA-approved N95 dust mask or a respirator should be

used, especially when handling the solid material, to prevent inhalation.[7]
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o Protective Clothing: A lab coat or other suitable protective clothing should be worn to prevent
skin contact.[7]

Engineering Controls

o Ventilation: All manipulations of TFHQ, especially weighing and transferring the solid, should
be performed in a well-ventilated chemical fume hood to minimize inhalation exposure.[7][8]

o Spill Management: In case of a spill, immediately clean it up while wearing appropriate PPE.
Avoid generating dust. The spilled material should be swept up or absorbed and placed in a
sealed container for proper disposal.[7]

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[5][7]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water.[5][7]

¢ Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing
has stopped, give artificial respiration. Seek medical attention.[7]

¢ Ingestion: If the person is conscious, rinse their mouth with water and give them 2-4 cupfuls
of water or milk to drink. Do not induce vomiting. Seek immediate medical attention.[7]

General Experimental Workflow for TFHQ Reactions

A generalized workflow for conducting reactions with TFHQ is outlined below. The causality
behind each step is crucial for experimental success and safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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